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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460 Get Quote

Introduction: This guide provides a detailed overview of the material safety data for Methyl 3-

bromopropionate (CAS No. 3395-91-3), a chemical commonly used in laboratory synthesis.[1]

While the initial topic specified methyl 3-bromopropiolate, the available safety and technical

data predominantly correspond to methyl 3-bromopropionate. This document is intended for

researchers, scientists, and professionals in drug development who handle this substance, and

it summarizes critical safety information, physical and chemical properties, and hazard

management protocols.

Hazard Identification and Classification
Methyl 3-bromopropionate is classified as a hazardous chemical under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] It is a combustible liquid that is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 4[1]

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific target organ toxicity (single exposure): Category 3 (Target Organ: Respiratory

system)[1][2]
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Flammable liquids: Category 4[1]

Signal Word: Warning[1]

Hazard Statements:

H227: Combustible liquid[2][4][5]

H302: Harmful if swallowed[1][3][4]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2]

The following diagram illustrates the logical flow of hazard communication for this substance,

from identification to response.
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Hazard Identification

Precautionary Measures (Prevention)

Emergency Response

Storage & Disposal

GHS Classification
(H227, H302, H315, H319, H335)

P264: Wash skin thoroughly after handling P270: Do not eat, drink or smoke when using P280: Wear protective gloves/eye protection P261: Avoid breathing mist/vaporsP210: Keep away from heat/sparks/open flames

P301+P312: If Swallowed, call POISON CENTER P302+P352: If on Skin, wash with soap and water P305+P351+P338: If in Eyes, rinse cautiously with water P304+P340: If Inhaled, remove to fresh air

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to approved waste plant

Click to download full resolution via product page

Figure 1: Hazard Communication Workflow for Methyl 3-Bromopropionate.

Physical and Chemical Properties
The physical and chemical data for Methyl 3-bromopropionate are summarized below. This

information is critical for designing safe experimental and storage conditions.
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Property Value Source(s)

Molecular Formula C₄H₇BrO₂ [3][6][7]

Molecular Weight 167.00 g/mol [3]

Appearance
Clear, colorless to slightly

yellow liquid
[2][6]

Odor Odorless [1]

Boiling Point 64 - 66 °C @ 18 mmHg [6][8]

Density 1.53 g/mL at 25 °C [6][8]

Flash Point 75 °C (167 °F) - closed cup [2]

Refractive Index (n20/D) 1.458 [6][8]

Water Solubility Immiscible [6]

Toxicological Information
Toxicological data is essential for assessing the health risks associated with exposure. The

primary acute toxicity concern is ingestion.

Parameter Value Species Remarks Source(s)

LD50 Oral 1600 mg/kg Rat

Behavioral

effects observed

include

somnolence and

ataxia.[2]

[2]

Handling, Storage, and Exposure Controls
Proper handling and storage procedures are mandatory to minimize risk to personnel and

facilities.

Engineering Controls:
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Use only outdoors or in a well-ventilated area.[1]

Ensure eyewash stations and safety showers are close to the workstation.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(compliant with EN166 or OSHA's 29 CFR 1910.133).[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Not typically required under normal use conditions with adequate

ventilation.[1]

Handling and Storage: The logical relationship between handling precautions, incompatible

materials, and storage conditions is depicted in the diagram below.
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Safe Handling
- Avoid contact with skin/eyes

- Avoid inhalation
- Keep away from ignition sources

Proper Storage
- Keep container tightly closed

- Store in a dry, cool, well-ventilated place
- Store locked up

leads to

Incompatible Materials
- Acids
- Bases

- Reducing Agents
- Oxidizing Agents

Conditions to Avoid
- Heat, flames, sparks

- Ignition sources
- Incompatible products

inform

influences

influences

Click to download full resolution via product page

Figure 2: Logical Flow for Safe Handling and Storage.

Experimental Protocols: Acute Toxicity Assessment
While the specific study that determined the LD50 value of 1600 mg/kg is not detailed in the

provided safety sheets, a generalized experimental workflow for such an assessment (based

on OECD Guideline 420) is presented below. This illustrates the typical methodology for

researchers in toxicology.

Methodology: Acute Oral Toxicity - Fixed Dose Procedure (Illustrative)

Acclimatization: Healthy, young adult rats are acclimatized to laboratory conditions for at

least 5 days.
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Fasting: Animals are fasted (food, but not water, is withheld) for 3-4 hours prior to dosing.

Dose Administration: The substance is administered orally by gavage. A starting dose (e.g.,

300 mg/kg) is selected based on structure-activity relationships.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes.[2] Observations are frequent on the

day of dosing and daily thereafter for 14 days.

Dose Adjustment:

If an animal dies, the test is repeated at a lower dose.

If an animal survives, the test is repeated in additional animals at the same or a higher

dose level, depending on the specific protocol design.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 is estimated based on the dose at which mortality is observed.

The following diagram outlines this hypothetical experimental workflow.
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Start: Select Test Animals (Rats)

Acclimatization (>=5 days)

Fasting (3-4 hours)

Administer Single Oral Dose
(e.g., by gavage)

Observation Period (14 days)
- Monitor for clinical signs

- Record body weight

Endpoint Assessment

Gross Necropsy

Mortality or Survival

Data Analysis & LD50 Estimation

End of Study

Click to download full resolution via product page

Figure 3: Generalized Workflow for an Acute Oral LD50 Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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